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Compound of Interest

Compound Name: Ethyl 4-bromocrotonate

Cat. No.: B1598794 Get Quote

An In-Depth Technical Guide to the Safe Handling of Ethyl 4-bromocrotonate

Introduction

Ethyl 4-bromocrotonate (CAS No: 37746-78-4) is a chemical intermediate widely used in

laboratory settings for organic synthesis.[1] As a corrosive and lachrymatory substance, its

handling demands strict adherence to safety protocols to mitigate risks to researchers,

scientists, and drug development professionals. This guide provides comprehensive safety

data, handling precautions, and emergency procedures based on current safety data sheets

and technical information.

Hazard Identification and Classification
Ethyl 4-bromocrotonate is classified as a hazardous chemical.[1] Its primary dangers are

severe skin and eye damage and respiratory irritation.[1][2][3] It is also a lachrymator, a

substance that irritates the eyes and causes tearing.[3][4]

Table 1: GHS Classification and Hazard Information
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Category Classification

GHS Pictogram GHS05

Signal Word Danger[1][3][4][5][6][7]

Hazard Statements

H314: Causes severe skin burns and eye

damage.[3][4][5][6] May cause respiratory

irritation.[1]

Precautionary Statements

P280, P301+P330+P331, P303+P361+P353,

P304+P340, P305+P351+P338, P310, P363,

P405[4][5][6]

Hazard Class

Skin Corrosion/Irritation (Category 1B)[1][3]

Serious Eye Damage/Eye Irritation (Category 1)

[1][3] Specific target organ toxicity, single

exposure (Category 3, Respiratory system)[1]

Storage Class Code
8A - Combustible corrosive hazardous

materials[5]

Physical and Chemical Properties
Understanding the physical and chemical properties of Ethyl 4-bromocrotonate is crucial for

its safe handling and storage.

Table 2: Physical and Chemical Data
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Property Value

Molecular Formula C₆H₉BrO₂[2][8]

Molecular Weight 193.04 g/mol [2][5][8]

Appearance Yellow to Brown Liquid[2][3][4]

Odor No information available[3][4]

Boiling Point 94-95 °C / 12 mmHg[9]

Density 1.402 g/mL at 25 °C[9]

Flash Point 97 °C (206.6 °F) - closed cup[2][5]

Refractive Index n20/D 1.493

Solubility Chloroform (Sparingly), Methanol (Slightly)[9]

Storage Temperature 2-8°C[9]

Safe Handling and Storage Protocols
Adherence to proper handling and storage protocols is the most effective way to prevent

exposure and ensure laboratory safety.

Engineering Controls
Ventilation: All work must be conducted in a well-ventilated area, preferably under a certified

chemical fume hood.[1][10]

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[1]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling Ethyl 4-bromocrotonate.

Table 3: Required Personal Protective Equipment
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Protection Type Specification

Eye/Face

Wear tightly fitting safety goggles or chemical

safety goggles conforming to EN166 (EU) or

NIOSH (US) standards.[1][10] A face shield is

also recommended.

Skin

Wear appropriate protective, chemical-

impermeable gloves (e.g., Butyl rubber, Viton)

and clothing to prevent skin exposure.[1][10] A

lab coat is required.

Respiratory

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator with a

combination filter type ABEK (EN14387) or a

NIOSH/MSHA approved equivalent.[1][10]

Standard Handling Workflow
The following workflow outlines the necessary steps for safely handling Ethyl 4-
bromocrotonate in a laboratory setting.

Standard Handling Workflow for Ethyl 4-bromocrotonate.

Storage and Incompatibilities
Storage Conditions: Store in a cool, dry, and well-ventilated place, locked up and away from

heat and ignition sources.[1][10] The recommended storage temperature is between 2-8°C.

[9] Keep containers tightly closed.[1][4]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, strong

bases, and strong reducing agents.[1]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

First Aid Measures
Immediate medical attention is required for all exposure routes.[1]
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Table 4: First Aid for Exposure

Exposure Route First Aid Protocol

Inhalation

Remove the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, provide

artificial respiration (do not use the mouth-to-

mouth method). Call a physician immediately.[1]

[10]

Skin Contact

Immediately take off all contaminated clothing.

Wash the affected area with plenty of water for

at least 15 minutes. Call a physician

immediately.[1][10]

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[1][10]

Ingestion

Rinse mouth with water. DO NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a physician or Poison

Control Center immediately.[1][10]

Fire-Fighting Measures
Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry chemical, dry sand, or alcohol-

resistant foam.[1][10]

Specific Hazards: Thermal decomposition can lead to the release of irritating and toxic gases

and vapors, such as carbon monoxide (CO) and carbon dioxide (CO₂).[1]

Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)

and full protective gear.[1][10]

Accidental Release (Spill) Protocol
A systematic approach is necessary to safely manage a spill.
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General Spill Response Protocol.

Disposal Considerations
Ethyl 4-bromocrotonate and its containers must be treated as hazardous waste.[3] Disposal

should be carried out by a licensed professional waste disposal service in accordance with all

local, regional, and national regulations.[1][3] Do not empty into drains or release into the

environment.[1][10]

Toxicological Information
The primary toxicological concern is the severe corrosive effect on skin, eyes, and the

respiratory tract.[1][3]

Table 5: Summary of Toxicity Data

Toxicity Type Finding

Acute Oral Toxicity

Based on ATE data, the classification criteria are

not met (ATE > 2000 mg/kg).[1] Other sources

state no data is available.[10]

Acute Dermal Toxicity No data available.[10]

Acute Inhalation Toxicity No data available.[10]

Skin Corrosion/Irritation Causes severe skin burns (Category 1B).[1][3]

Serious Eye Damage/Irritation Causes serious eye damage (Category 1).[1][3]

Respiratory Sensitization No data available.[3]

Germ Cell Mutagenicity No data available.[3]

Experimental Protocol for Safe Laboratory Use
While specific protocols depend on the reaction, the following general methodology for the safe

use of Ethyl 4-bromocrotonate must be followed. For an example of its use in a synthesis,

see the preparation method described by PrepChem.com.[11]

Methodology:
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Pre-Experiment Setup:

Conduct a thorough risk assessment for the planned experiment.

Ensure all required engineering controls (fume hood, safety shower, eyewash) are certified

and accessible.

Prepare all necessary PPE as detailed in Table 3.

Set up all glassware and equipment inside the chemical fume hood.

Prepare designated, labeled containers for hazardous waste.

Execution:

Don all required PPE before handling the primary container.

Transport the container to the fume hood and securely place it inside.

Perform all manipulations, including weighing, dispensing, and addition to the reaction,

within the fume hood sash at the lowest practical height.

Use non-sparking tools and equipment.[10]

Keep the container of Ethyl 4-bromocrotonate tightly sealed when not in immediate use.

Post-Experiment Cleanup:

Quench the reaction and work up the experiment as per the specific research protocol,

treating all materials as hazardous.

Decontaminate all glassware and equipment that came into contact with the substance.

Transfer all waste, including contaminated consumables (e.g., pipette tips, absorbent

paper), to the designated hazardous waste container.

Wipe down the interior surfaces of the fume hood.

Return the sealed primary container to its designated locked storage location (2-8°C).
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Remove PPE in the correct order to avoid self-contamination and dispose of single-use

items in the hazardous waste stream.

Wash hands and arms thoroughly with soap and water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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